molecular formula C17H17NO2S B5653222 2-{[5-(tetrahydro-2-furanyl)-2-thienyl]carbonyl}isoindoline

2-{[5-(tetrahydro-2-furanyl)-2-thienyl]carbonyl}isoindoline

Cat. No. B5653222
M. Wt: 299.4 g/mol
InChI Key: YJLBXVWFCBRGEV-UHFFFAOYSA-N
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Description

Synthesis Analysis

The compound of interest is part of a broader category of compounds synthesized through complex organic reactions. A study by Shit et al. (2022) outlines the synthesis of spiro[furan-2,1'-isoindolin]-3'-ones, which shares structural motifs with the target compound. This synthesis involves sequential Prins and Ritter reactions, leading to spiro-cyclic compounds with moderate to good yields. This method highlights the intricate steps required for constructing compounds with similar furanyl and isoindolinone components (Shit et al., 2022).

Molecular Structure Analysis

The molecular structure of related compounds has been explored through X-ray analysis and other spectroscopic techniques. Dyachenko et al. (2015) synthesized compounds with furan and thiophene components, revealing their complex structures through X-ray analysis. This study provides insight into the molecular geometry and electronic structure of similar compounds, which are crucial for understanding their reactivity and properties (Dyachenko et al., 2015).

Chemical Reactions and Properties

The chemical reactivity of isoindoline compounds has been investigated through various reactions, including condensations with aldehydes to yield benzylidene derivatives. Voitenko et al. (2007) conducted reactions with isoindole-isoindoline isomers, providing valuable information on the chemical behavior and potential reactivity patterns of the target compound (Voitenko et al., 2007).

Physical Properties Analysis

The physical properties, such as solubility, melting points, and crystallinity, of compounds structurally related to 2-{[5-(tetrahydro-2-furanyl)-2-thienyl]carbonyl}isoindoline, can be inferred from studies on isoindolinones and related structures. For instance, the synthesis and characterization of isoindolinones involve determining these properties to understand their stability and suitability for further applications (Padwa et al., 2001).

Chemical Properties Analysis

The chemical properties, including reactivity towards nucleophiles, electrophiles, and other reagents, can be drawn from the synthesis and reactions of isoindolinones and related compounds. The work by Natte et al. (2014) on palladium-catalyzed carbonylation offers insights into the carbonylation reactions, which are relevant for understanding the functional group transformations in the target compound (Natte et al., 2014).

properties

IUPAC Name

1,3-dihydroisoindol-2-yl-[5-(oxolan-2-yl)thiophen-2-yl]methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H17NO2S/c19-17(18-10-12-4-1-2-5-13(12)11-18)16-8-7-15(21-16)14-6-3-9-20-14/h1-2,4-5,7-8,14H,3,6,9-11H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YJLBXVWFCBRGEV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC(OC1)C2=CC=C(S2)C(=O)N3CC4=CC=CC=C4C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H17NO2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

299.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-{[5-(Tetrahydro-2-furanyl)-2-thienyl]carbonyl}isoindoline

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